Cas no 544-02-5 (Diisoamyl sulfide)

Diisoamyl sulfide Properties

Names and Identifiers

• Diisoamyl sulfide
• diisopentyl sulphide
• Isoamyl sulfide
• Diisopentyl sulfide
• 2,8-dimethyl-5-thianonane
• 3-methyl-1-(3-methylbutylsulfanyl)butane
• ACMC-1BMQ3
• bis-(3-methyl-butyl)-sulfane
• di(3-methylbutyl)sulfide
• Isopentyl sulfide
• Bis(3-methylbutyl) sulfide
• DTXSID6060264
• 1-(Isopentylsulfanyl)-3-methylbutane
• Butane, 1,1'-thiobis(3-methyl-
• A830160
• 1,1'-Thiobis[3-methylbutane]
• 544-02-5
• 3-methyl-1-(3-methylbutylthio)butane
• AKOS015897537
• AI3-18864
• Di(3-methylbutyl) sulfide
• U52GC8XA4C
• SCHEMBL1114588
• Diisoamylsulfid
• FT-0624978
• Butane, 1,1'-thiobis[3-methyl-
• Isoamyl sulfide, >=98%
• DIISOPENTYLSULFIDE
• DB-254476
• 3-methyl-1-[(3-methylbutyl)sulfanyl]butane
• STL453664
• +Expand

• MDL： MFCD00026522
• InChIKey： JWEWNTJADCWFRP-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H22S/c1-9(2)5-7-11-8-6-10(3)4/h9-10H,5-8H2,1-4H3
• SMILES： CC(C)CCSCCC(C)C

Computed Properties

• Exact Mass: 174.14400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 6
• Monoisotopic Mass: 174.144
• Heavy Atom Count: 11
• Complexity: 66.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.3A^2

Experimental Properties

• LogP: 3.81180
• PSA: 25.30000
• Refractive Index: n20/D 1.453(lit.)
• Boiling Point: 49 °C0.1 mm Hg(lit.)
• Melting Point: -74.6°C
• Flash Point: 183 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.834 g/mL at 25 °C(lit.)

Diisoamyl sulfide Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material transportation number：UN 1993 3

Diisoamyl sulfide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%